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Compound of Interest

Compound Name:
3-Chloro-2,6-dihydroxy-4-

methylbenzaldehyde

CAS No.: 57074-21-2

Cat. No.: B106226

Get Quote

Synonyms: Chloratranol, Chloroatranol CAS Number: 57074-21-2 Molecular Formula:

C₈H₇ClO₃[1][2][3][4]

Part 1: Executive Safety Directive
Status:HIGH ALERT – SENSITIZER & TOXIC Immediate Action Required: Treat 3-Chloro-2,6-
dihydroxy-4-methylbenzaldehyde as a potent contact allergen and acute oral toxin.[3] Unlike

generic benzaldehydes, this compound (Chloratranol) is a known constituent of oakmoss

absolute and is a documented sensitizer even at low ppm concentrations.[3]

Core Safety Protocol:

Zero Skin Contact: This compound causes allergic skin reactions (H317).[3] Standard nitrile

gloves may not provide sufficient protection during prolonged handling; double-gloving is

mandatory.[3]
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Inhalation Control: As a solid powder, dust inhalation must be prevented to avoid respiratory

sensitization and systemic toxicity.[3]

Containment: All weighing and transfer operations must occur inside a certified chemical

fume hood or powder containment enclosure.

Part 2: Risk Assessment & Hazard Identification
Effective protection requires understanding the specific biological mechanism of the threat.[3]

Hazard Class GHS Code Description
Mechanism of
Action

Acute Toxicity (Oral) H301 Toxic if swallowed

Systemic absorption

via ingestion can lead

to severe acute

toxicity.[3]

Skin Sensitization H317
May cause an allergic

skin reaction

Haptenization of skin

proteins leading to T-

cell mediated immune

response (Type IV

hypersensitivity).[3]

Skin Irritation H315 Causes skin irritation

Direct cytotoxic

damage to epidermal

cells.[3]

Eye Irritation H319
Causes serious eye

irritation

Mucosal inflammation

and corneal distress.

[3]

Toxicological Insight: Chloratranol is structurally related to atranol.[3] Both are degradation

products of depsides (e.g., chloroatranorin) found in lichens.[3] Research indicates these are

the primary allergens in "oakmoss absolute" used in perfumery.[3] Cross-reactivity is common;

if you are sensitized to oakmoss, you are likely sensitized to this compound.[3]

Part 3: Personal Protective Equipment (PPE) Matrix
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This matrix is designed to prevent breakthrough and inhalation.[3]

PPE Category Standard Requirement
Technical Specification &
Rationale

Hand Protection Double Gloving

Inner Layer: Nitrile (4 mil).[3]

Outer Layer: Nitrile (minimum

5-8 mil) or Laminate (Silver

Shield) for prolonged contact.

[3] Rationale: Chlorinated

aromatics can permeate thin

nitrile.[3] Double gloving

provides a visual breach

indicator and increased

breakthrough time.[3]

Respiratory P100 / N95

Solid Handling: N95

disposable respirator

(minimum) if outside a hood

(discouraged).[3] Solution

Handling: Half-mask with

Organic Vapor/Acid Gas

(OV/AG) cartridges if heating

or generating aerosols.[3]

Eye/Face Chemical Goggles

Tightly fitting chemical safety

goggles (ANSI Z87.1).[3] Face

shield required if handling

large quantities (>1g) or

solutions under pressure.[3]

Body Lab Coat + Apron

100% Cotton or Nomex lab

coat.[3] Use a chemically

resistant apron (Tyvek or PVC)

over the coat during weighing

to prevent dust embedding in

fabric.[3]
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Part 4: Operational Handling Protocols
Workflow Visualization: Safety Decision Tree
The following diagram outlines the decision logic for handling Chloratranol based on

experimental state.

Start: Handling 57074-21-2

Determine Physical State

Solid / Powder Form

Powder

Solvated (Liquid)

Liquid

Weighing Protocol:
1. Anti-static gun usage

2. Analytical Balance in Hood
3. Pre-weighed vials preferred

Spill (Solid):
Do NOT sweep (aerosol risk)
Use HEPA vac or wet wipe

Accidental Release

Reaction Setup:
Closed vessel system

Secondary containment tray

Spill (Liquid):
Absorb with chemically inert pad
Place in HazWaste immediately

Accidental Release

Dissolution Protocol:
Solvent: MeOH or DMSO

Add solvent TO solid (not reverse)
Cap immediately
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Click to download full resolution via product page

Caption: Operational logic flow for handling Chloratranol, distinguishing between solid powder

risks (inhalation) and liquid solution risks (absorption).

Detailed Step-by-Step Methodology
1. Preparation & Weighing (Critical Step)

Engineering Control: Use a chemical fume hood or a powder weighing station with HEPA

filtration.[3] Air velocity should be verified (approx. 100 fpm).[3]

Static Control: Use an anti-static gun on the weighing boat and spatula. Chlorinated

benzaldehydes can be fluffy and prone to static fly-off.[3]

Technique:

Place a secondary containment tray inside the hood.[3]

Don double nitrile gloves.[3]

Weigh the solid directly into a tared vial rather than a weighing boat to minimize transfer

steps.

Cap the vial inside the hood immediately after addition.

2. Solubilization

Solvents: Slightly soluble in Methanol and DMSO.[3]

Procedure: Add solvent slowly to the solid.[3] Avoid vigorous vortexing if the cap seal is not

verified; use a magnetic stirrer instead to prevent aerosol generation upon opening.[3]

3. Decontamination

Surface Cleaning: Wipe all surfaces (balance, hood sash, bench) with a detergent solution

followed by ethanol.[3]
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Tool Cleaning: Rinse spatulas with acetone/ethanol into a waste beaker inside the hood

before removing them for washing.[3]

Part 5: Emergency Response & Waste Disposal
Accidental Exposure[3]

Skin Contact: Immediately wash with soap and copious water for 15 minutes.[3] Do not use

alcohol/solvents on skin (increases absorption).[3] Seek medical attention if rash appears.[3]

Eye Contact: Rinse cautiously with water for 15 minutes.[3][5] Remove contact lenses.[3][5]

[6][7]

Ingestion:IMMEDIATE MEDICAL ATTENTION. Rinse mouth. Do NOT induce vomiting unless

instructed by poison control.[3]

Disposal Logistics
Waste Classification: Hazardous Chemical Waste (Toxic).[3]

Segregation:

Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into a

sealed "Solid Hazardous Waste" bag.[3]

Liquid Waste: Collect in a container labeled "Halogenated Organic Solvents" (due to the

Chlorine atom).[3]

Labeling: Must explicitly list "3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde" and

"Toxic/Sensitizer" on the waste tag.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b106226?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C57074212&Units=SI&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://m.chemicalbook.com/ProductChemicalPropertiesCB1196414_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1196414_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.lgcstandards.com/FR/en/Chloratranol/p/DRE-C11145500
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://www.carlroth.com/medias/SDB-4372-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA0NTF8YXBwbGljYXRpb24vcGRmfGFEYzFMMmc1WVM4NU1qQXhPRFF4TkRNNE56VXdMMU5FUWw4ME16Y3lYMGRDWDBWT0xuQmtaZ3w4ZGE1NmM4MGZhNzIyNmM1N2I0YmU0YjFjOGQxYWQ0ZjhjNTM5MGVhMTA3ZjkyZDRmODlhODE5OGM2ODcyMzc2
https://www.cdhfinechemical.com/images/product/msds/10_269182793_4-METHYLBENZALDEHYDECASNO-104-87-0-MSDS.pdf
http://www.thegoodscentscompany.com/data/rw1559931.html
https://www.carlroth.com/medias/SDB-4372-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MTh8YXBwbGljYXRpb24vcGRmfGFEZzJMMmc1WkM4NU1qQXhPRFF4TlRBME1qZzJMMU5FUWw4ME16Y3lYMGxGWDBWT0xuQmtaZ3w2Njk1ZTM2ZmE3MGJlZWMwNDE0ZGM2M2U4M2ZkZjQ1MDQ4NDEwM2Q3Yjg4NWRkNmM2OTQzZDgzYTkwYzI0MzE5
https://www.benchchem.com/product/b106226/docs#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b106226/docs#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b106226/docs#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b106226/docs#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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